Cas no 84911-18-2 (2-bromo-3-oxo-butyric acid ethyl ester)

• Product Name: 2-bromo-3-oxo-butyric acid ethyl ester
• CAS No: 84911-18-2
• MF: C₆H₉BrO₃
• MW: 209.037861585617
• CID: 1006229
• PubChem ID: 11206579
• Update Time: 2025-04-20

2-bromo-3-oxo-butyric acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-bromo-3-oxo-butyric acid ethyl ester
• Ethyl 2-bromo-3-oxobutanoate
• 3-Methoxyphenylessigsaeureethylester
• CH3COCHBrCOOEt
• ethyl m-methoxyphenylacetate
• ethyl monobromoacetoacetate
• AKOS015997298
• 609-13-2
• FT-0731017
• 84911-18-2
• SY344859
• 2-Bromo-3-oxobutyric acid ethyl ester
• 2-bromoacetoacetic acid ethyl ester
• FT-0698678
• D97591
• SCHEMBL469732
• SB37913
• ethyl 2-acetyl-2-bromoacetate
• NS-02311
• Ethyl 2-Bromo-3-oxobutanoate (>80%)
• AM87094
• ethyl2-bromo-3-oxobutanoate
• NGJKQTAWMMZMEL-UHFFFAOYSA-N
• Ethyl-alpha-Bromoacetoacetate
• CS-0199180
• Butanoic acid, 2-bromo-3-oxo-, ethyl ester
• MFCD18800848
• DB-014007
• 2-Bromo-3-oxo-butyric acid ethyl ester; 2-Bromo-3-oxobutanoic acid ethyl ester; Ethyl 2-bromo-3-oxobutanoate; Ethyl 2-bromo-3-oxobutyrate; Ethyl 2-bromoacetoacetate; Ethyl alpha-bromoacetoacetate

• Inchi： 1S/C6H9BrO3/c1-3-10-6(9)5(7)4(2)8/h5H,3H2,1-2H3
• InChI Key： NGJKQTAWMMZMEL-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C(=O)OCC

Computed Properties

• Exact Mass: 207.97400
• Monoisotopic Mass: 207.97351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 0.90200